4-{[2-methyl-7-(trifluoromethyl)quinolin-4-yl]amino}-N-(1,3-thiazol-2-yl)benzene-1-sulfonamide

Specification

• CAS No.: 881939-71-5
• Molecular Formula: C20H15F3N4O2S2
• Molecular Weight: 464.5 g/mol
• IUPAC Name: 4-[[2-methyl-7-(trifluoromethyl)quinolin-4-yl]amino]-N-(1,3-thiazol-2-yl)benzenesulfonamide
• Standard InChI: InChI=1S/C20H15F3N4O2S2/c1-12-10-17(16-7-2-13(20(21,22)23)11-18(16)25-12)26-14-3-5-15(6-4-14)31(28,29)27-19-24-8-9-30-19/h2-11H,1H3,(H,24,27)(H,25,26)
• Standard InChI Key: TUAQHKNIVZQCCA-UHFFFAOYSA-N
• SMILES: CC1=CC(=C2C=CC(=CC2=N1)C(F)(F)F)NC3=CC=C(C=C3)S(=O)(=O)NC4=NC=CS4
• Canonical SMILES: CC1=CC(=C2C=CC(=CC2=N1)C(F)(F)F)NC3=CC=C(C=C3)S(=O)(=O)NC4=NC=CS4

Introduction

4-{[2-methyl-7-(trifluoromethyl)quinolin-4-yl]amino}-N-(1,3-thiazol-2-yl)benzene-1-sulfonamide is a complex organic molecule belonging to the sulfonamide class. It incorporates a quinoline moiety, a thiazole group, and a sulfonamide functional group, which collectively contribute to its potential biological activities. Sulfonamides are well-known for their antibacterial properties, and the presence of heterocycles like quinoline and thiazole may enhance these effects.

2.2. Synthesis Overview

The synthesis of this compound typically involves multiple steps, including the formation of the quinoline core, introduction of the trifluoromethyl and methyl groups, and subsequent coupling with the thiazole-substituted sulfonamide. Specific reagents and conditions are crucial for optimizing yield and purity.

3.2. Pharmaceutical Applications

The structural components of this compound suggest potential utility in developing new antimicrobial agents or other therapeutic compounds. Modifications to its structure can significantly influence its potency against target organisms.

4.1. Spectroscopic Techniques

The structural integrity and purity of 4-{[2-methyl-7-(trifluoromethyl)quinolin-4-yl]amino}-N-(1,3-thiazol-2-yl)benzene-1-sulfonamide are confirmed using spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and IR (Infrared Spectroscopy).

4.2. Crystallographic Studies

Crystallographic studies reveal that the molecule forms hydrogen bonds in solid-state structures, contributing to its stability.

Data and Research Findings

Property	Description
Molecular Formula	Not specified in available sources
Molecular Weight	Not specified in available sources
Biological Activity	Potential antibacterial properties due to sulfonamide backbone and heterocyclic components
Synthesis	Multi-step process involving quinoline core formation and coupling with thiazole-substituted sulfonamide
Characterization Techniques	NMR, IR spectroscopy for structural confirmation